Cas no 1694138-64-1 (2-Oxiranecarboxylic acid, 3-(2,3-dichlorophenyl)-3-methyl-, methyl ester)

• Product Name: 2-Oxiranecarboxylic acid, 3-(2,3-dichlorophenyl)-3-methyl-, methyl ester
• CAS No: 1694138-64-1
• MF: C₁₁H₁₀Cl₂O₃
• MW: 261.101301670074
• CID: 5275530
• Update Time: 2025-05-28

2-Oxiranecarboxylic acid, 3-(2,3-dichlorophenyl)-3-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Oxiranecarboxylic acid, 3-(2,3-dichlorophenyl)-3-methyl-, methyl ester

• Inchi： 1S/C11H10Cl2O3/c1-11(9(16-11)10(14)15-2)6-4-3-5-7(12)8(6)13/h3-5,9H,1-2H3
• InChI Key： FTZVCXHNVWOEEV-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=CC(Cl)=C2Cl)(C)C1C(OC)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 2-Oxiranecarboxylic acid, 3-(2,3-dichlorophenyl)-3-methyl-, methyl ester

Comprehensive Overview of 2-Oxiranecarboxylic acid, 3-(2,3-dichlorophenyl)-3-methyl-, methyl ester (CAS No. 1694138-64-1)

The compound 2-Oxiranecarboxylic acid, 3-(2,3-dichlorophenyl)-3-methyl-, methyl ester (CAS No. 1694138-64-1) is a specialized epoxide derivative with significant potential in synthetic chemistry and pharmaceutical research. Its unique structure, featuring a 2,3-dichlorophenyl group and a methyl ester functionality, makes it a valuable intermediate for designing bioactive molecules. Researchers are increasingly interested in this compound due to its role in developing novel small-molecule inhibitors and chiral building blocks, aligning with the growing demand for precision in drug discovery.

In recent years, the scientific community has focused on epoxide-containing compounds like CAS 1694138-64-1 for their versatility in ring-opening reactions, which are critical for constructing complex molecular architectures. This compound’s stereochemical properties and reactivity profile have been explored in studies related to asymmetric synthesis, a hot topic in modern organic chemistry. Additionally, its potential applications in agrochemicals and material science have sparked interest, particularly in eco-friendly formulations—a trending subject in sustainability-driven research.

The nomenclature of 2-Oxiranecarboxylic acid, 3-(2,3-dichlorophenyl)-3-methyl-, methyl ester reflects its IUPAC naming conventions, emphasizing the oxirane ring (epoxide) and ester group. Users searching for "epoxide synthesis techniques" or "dichlorophenyl derivatives applications" will find this compound relevant, as it bridges gaps between theoretical chemistry and industrial applications. Its CAS number 1694138-64-1 serves as a unique identifier in regulatory and commercial databases, ensuring accurate sourcing for laboratories.

From a synthetic perspective, the compound’s methyl ester moiety enhances solubility and stability, making it suitable for catalytic transformations. Recent publications highlight its utility in cross-coupling reactions, a method widely discussed in forums on green chemistry and atom economy. These attributes align with the broader shift toward sustainable methodologies, a priority for academic and industrial researchers alike.

Analytical studies of CAS 1694138-64-1 often employ advanced techniques like NMR spectroscopy and HPLC-MS to verify purity and structural integrity—key concerns for quality control. Discussions on platforms such as ResearchGate frequently address "how to characterize epoxide derivatives," underscoring the compound’s technical relevance. Furthermore, its chiral center invites exploration in enantioselective catalysis, a field gaining traction due to its implications in pharmaceutical enantiomer separation.

In summary, 2-Oxiranecarboxylic acid, 3-(2,3-dichlorophenyl)-3-methyl-, methyl ester represents a multifaceted tool for chemists, with applications spanning medicinal chemistry, catalysis, and materials engineering. Its alignment with trending research themes—such as sustainable synthesis and chiral technology—ensures continued relevance in scientific literature and industrial innovation.